Cas no 1538944-73-8 (4,6-dichloro-2-(1-methoxyethyl)pyrimidine)

• Product Name: 4,6-dichloro-2-(1-methoxyethyl)pyrimidine
• CAS No: 1538944-73-8
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 4604744
• Update Time: 2025-05-23

4,6-dichloro-2-(1-methoxyethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(1-methoxyethyl)pyrimidine

• Inchi： 1S/C7H8Cl2N2O/c1-4(12-2)7-10-5(8)3-6(9)11-7/h3-4H,1-2H3
• InChI Key： JULSPDFQDUUWSL-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(Cl)=CC(Cl)=N1

Additional information on 4,6-dichloro-2-(1-methoxyethyl)pyrimidine

4,6-Dichloro-2-(1-Methoxyethyl)pyrimidine: An Overview of a Promising Compound (CAS No. 1538944-73-8)

4,6-Dichloro-2-(1-methoxyethyl)pyrimidine (CAS No. 1538944-73-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of 4,6-dichloro-2-(1-methoxyethyl)pyrimidine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

4,6-Dichloro-2-(1-methoxyethyl)pyrimidine is a pyrimidine derivative with a molecular formula of C₉H₁₀Cl₂N₂O and a molecular weight of 235.09 g/mol. The compound features a pyrimidine ring substituted with two chlorine atoms at the 4 and 6 positions and a 1-methoxyethyl group at the 2 position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The 1-methoxyethyl substituent is particularly noteworthy as it can influence the solubility, stability, and reactivity of the compound. The chlorine atoms, on the other hand, can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution, which are crucial for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 4,6-dichloro-2-(1-methoxyethyl)pyrimidine has been extensively studied in recent years. One common approach involves the reaction of 2-chloro-4,6-dichloropyrimidine with methoxyethylamine under appropriate conditions. This method typically yields high purity products with good yields. Another synthetic route involves the condensation of 2-chloro-4,6-dichloropyrimidine with methoxyacetaldehyde followed by cyclization to form the desired product.

The choice of synthetic method often depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and eco-friendly synthetic routes for 4,6-dichloro-2-(1-methoxyethyl)pyrimidine. For instance, the use of catalytic systems and mild reaction conditions has been shown to reduce waste generation and improve overall process efficiency.

Biological Activities

4,6-Dichloro-2-(1-methoxyethyl)pyrimidine has been investigated for its potential biological activities in various preclinical studies. One area of interest is its antiviral properties. Research has shown that this compound exhibits significant activity against certain RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell processes.

In addition to its antiviral activity, 4,6-dichloro-2-(1-methoxyethyl)pyrimidine has also been explored for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. The specific targets and mechanisms underlying these effects are still under investigation but hold promise for the development of novel cancer therapeutics.

Clinical Applications and Research Advancements

The potential clinical applications of 4,6-dichloro-2-(1-methoxyethyl)pyrimidine are currently being explored through preclinical and early-stage clinical trials. One notable area is its use as an antiviral agent for treating viral infections. Preclinical studies have shown promising results in reducing viral load and improving clinical outcomes in animal models. These findings have paved the way for further clinical evaluation in human subjects.

In parallel, research efforts are focused on optimizing the pharmacokinetic properties of 4,6-dichloro-2-(1-methoxyethyl)pyrimidine. This includes enhancing its bioavailability, stability, and tissue distribution to improve therapeutic efficacy while minimizing side effects. Advanced drug delivery systems, such as nanoparticles and liposomes, are being investigated to achieve these goals.

Conclusion

4,6-Dichloro-2-(1-methoxyethyl)pyrimidine (CAS No. 1538944-73-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for developing novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications. As more studies are conducted and new synthetic methods are developed, the future prospects for this compound appear highly promising.